N'-(5-chloro-2-hydroxybenzylidene)-2-phenylacetohydrazide

• IUPAC Name: N-[(E)-(5-chloro-2-hydroxyphenyl)methylideneamino]-2-phenylacetamide
• InChI: InChI=1S/C15H13ClN2O2/c16-13-6-7-14(19)12(9-13)10-17-18-15(20)8-11-4-2-1-3-5-11/h1-7,9-10,19H,8H2,(H,18,20)/b17-10+
• InChI Key: PNMZFPBTUDWKCV-LICLKQGHSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NN=CC2=C(C=CC(=C2)Cl)O
• Isomeric SMILES: C1=CC=C(C=C1)CC(=O)N/N=C/C2=C(C=CC(=C2)Cl)O
• Molecular Formula: C15H13ClN2O2
• Molecular Weight: 288.73 g/mol

Description

N-(5-chloro-2-hydroxybenzylidene)-2-phenylacetohydrazide, also known as 5-Cl-HAH, is a compound with a chemical formula of C15H14ClN3O2. It is a hydrazone derivative that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N'-(5-chloro-2-hydroxybenzylidene)-2-phenylacetohydrazide is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It also acts as a scavenger of reactive oxygen species (ROS), which are known to contribute to oxidative stress and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). It also reduces the production of ROS and increases the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT).

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-(5-chloro-2-hydroxybenzylidene)-2-phenylacetohydrazide in lab experiments is its low toxicity. It has been shown to be well-tolerated in animal studies, even at high doses. Another advantage is its versatility, as it can be administered orally or intraperitoneally. However, one limitation is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N'-(5-chloro-2-hydroxybenzylidene)-2-phenylacetohydrazide. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. It has also been investigated for its potential use in the treatment of cancer, and further research is needed to determine its efficacy in this area. Additionally, studies are needed to determine the optimal dosing and administration methods for this compound in different experimental settings.

Synthesis Methods

The synthesis of N'-(5-chloro-2-hydroxybenzylidene)-2-phenylacetohydrazide involves the condensation of 5-chloro-2-hydroxybenzaldehyde with 2-phenylacetohydrazide in the presence of an acid catalyst. The resulting compound is purified through recrystallization to obtain a high yield of pure this compound.

Scientific Research Applications

N'-(5-chloro-2-hydroxybenzylidene)-2-phenylacetohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, antioxidant, and antitumor properties. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.